Cas no 1093-97-6 (b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)
1093-97-6 structure
Product Name:b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
CAS No:1093-97-6
MF:C15H18N2O4S
MW:322.379422664642
CID:117416
PubChem ID:688460
Update Time:2025-04-18
b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
- Cyclohexanaminium 3-({[5-(dimethylamino)-1-naphthyl]sulfonyl}amin o)propanoate
- DANSYL-BETA-ALANINE CYCLOHEXYLAMMONIUM SALT
- b-Alanine,N-[[5-(dimethylamino)-1-naphthyl]sulfonyl]- (7CI,8CI)
- Dansyl-b-alanine
- N-Dansyl-b-alanine
- dansyl-B-alanine cyclohexylammonium
- DANSYL-BETA-ALANINE CYCLOHEXYLAMMONIUM
- dansyl-β-alanine cyclohexylammonium salt
- DTXSID501236582
- 3-((5-(dimethylamino)naphthalene)-1-sulfonamido)propanoic acid
- SCHEMBL23454427
- 3-(5-(dimethylamino)naphthalene-1-sulfonamido)propanoic acid
- dansyl beta alanin
- XSQICNCOMHYTCX-UHFFFAOYSA-N
- N-[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]-beta-alanine
- 1093-97-6
- 3-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]propanoic acid
-
- Inchi: 1S/C15H18N2O4S/c1-17(2)13-7-3-6-12-11(13)5-4-8-14(12)22(20,21)16-10-9-15(18)19/h3-8,16H,9-10H2,1-2H3,(H,18,19)
- InChI Key: XSQICNCOMHYTCX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 421.20373
- Monoisotopic Mass: 322.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 95.1A^2
Experimental Properties
- PSA: 117.18
- LogP: 5.10860
b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information
- WGK Germany:3
- Safety Term:WGK Germany 3
- Storage Condition:−20°C
b-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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